1-Methylisoquinolin-5-amine
Overview
Description
1-Methylisoquinolin-5-amine is an organic compound with the molecular formula C10H10N2 . It has a molecular weight of 158.2 . The IUPAC name for this compound is 1-methyl-5-isoquinolinamine . It is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10N2/c1-7-8-3-2-4-10(11)9(8)5-6-12-7/h2-6H,11H2,1H3 . This indicates that the compound has a complex structure with multiple rings.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 212-214 degrees Celsius .Scientific Research Applications
Endogenous Brain Amines and Parkinsonism
1-Methylisoquinolin-5-amine and related compounds have been studied for their presence as endogenous amines in the brain and their potential link to parkinsonism. Research has identified 1,2,3,4-tetrahydroisoquinoline and 1-methyl-1,2,3,4-tetrahydroisoquinoline in rat and human brains, suggesting a possible role in inducing parkinsonism. Notably, these compounds are structurally similar to known Parkinson's disease-inducing agents, and their levels have been found to vary in patients with Parkinson's disease (Kohno et al., 1986); (Kotake et al., 1995); (Niwa et al., 1991).
Chemical Synthesis and Reactivity
Various studies have focused on the chemical synthesis and reactivity of this compound and its derivatives. These include amination of nitroisoquinolines, redox annulations with electron-deficient o-tolualdehydes, and reactivity studies leading to benzo[a]-quinolizine derivatives (Woźniak & Nowak, 1994); (Paul et al., 2019); (Abdallah et al., 2002).
Antitumor Activity
Research into the antitumor properties of isoquinoline derivatives, including those of this compound, has been conducted. Studies demonstrate the synthesis and evaluation of various isoquinoline-1-carboxaldehyde thiosemicarbazones for antineoplastic activity, showing promise in treatments for certain types of leukemia (Liu et al., 1995).
Neuroprotective and Pharmacological Effects
Several studies have investigated the neuroprotective effects of 1-methyl-1,2,3,4-tetrahydroisoquinoline and its derivatives. This includes their potential in treating neurological disorders such as Parkinson's disease, as well as their pharmacological effects on blood pressure, respiration, and smooth muscle (Kotake et al., 2005); (Fassett & Hjort, 1938).
Safety and Hazards
Properties
IUPAC Name |
1-methylisoquinolin-5-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c1-7-8-3-2-4-10(11)9(8)5-6-12-7/h2-6H,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBDMNBWTHOKXQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC2=C1C=CC=C2N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40433691 | |
Record name | 1-methylisoquinolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40433691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20335-61-9 | |
Record name | 1-methylisoquinolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40433691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.